Cas no 628704-26-7 (Isoxazole, 5-[(aminooxy)methyl]-3-(2,3-dimethoxyphenyl)-)
628704-26-7 structure
Product Name:Isoxazole, 5-[(aminooxy)methyl]-3-(2,3-dimethoxyphenyl)-
CAS No:628704-26-7
MF:C12H14N2O4
MW:250.250563144684
CID:1641158
Update Time:2024-09-12
Isoxazole, 5-[(aminooxy)methyl]-3-(2,3-dimethoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
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- Isoxazole, 5-[(aminooxy)methyl]-3-(2,3-dimethoxyphenyl)-
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- Inchi: 1S/C12H14N2O4/c1-15-11-5-3-4-9(12(11)16-2)10-6-8(7-17-13)18-14-10/h3-6H,7,13H2,1-2H3
- InChI Key: QSOCTDIKDBBIJW-UHFFFAOYSA-N
- SMILES: O1C(CON)=CC(C2=CC=CC(OC)=C2OC)=N1
Computed Properties
- Exact Mass: 250.09542
Experimental Properties
- Density: 1.220±0.06 g/cm3(Predicted)
- Boiling Point: 398.3±42.0 °C(Predicted)
- PSA: 79.74
- pka: 1.44±0.70(Predicted)
Isoxazole, 5-[(aminooxy)methyl]-3-(2,3-dimethoxyphenyl)- Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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